Cas no 4798-45-2 (4-methylpent-1-en-3-ol)

4-methylpent-1-en-3-ol structure
4-methylpent-1-en-3-ol structure
Product Name:4-methylpent-1-en-3-ol
CAS No:4798-45-2
MF:C6H12O
MW:100.158882141113
MDL:MFCD00039848
CID:1532522
PubChem ID:20929
Update Time:2025-04-21

4-methylpent-1-en-3-ol Chemical and Physical Properties

Names and Identifiers

    • 4-methylpent-1-en-3-ol
    • 1-Penten-3-ol, 4-methyl-
    • NSC95412
    • 4-methyl-pent-1-en-3-ol
    • 2-methyl-4-pentene-3-ol
    • 2-methylpent-4-en-3-ol
    • 4-methyl-1-pentene-3-ol
    • CTK4J0536
    • AG-F-63361
    • 4-methyl-1-penten-3-ol
    • 3-hydroxy-4-methyl-1-pentene
    • 1-Penten-3-ol,4-methyl
    • 4798-45-2
    • MFCD00039848
    • DTXSID60875630
    • SCHEMBL2608974
    • 4-?Methyl-?1-?penten-?3-?ol
    • NSC-95412
    • DB-051490
    • A1-01310
    • NSC 95412
    • AKOS006271480
    • 4-Methyl-1-penten-3-ol #
    • EN300-216041
    • MDL： MFCD00039848
    • Inchi： 1S/C6H12O/c1-4-6(7)5(2)3/h4-7H,1H2,2-3H3
    • InChI Key： SZKVYEHTIWILMA-UHFFFAOYSA-N
    • SMILES： OC(C=C)C(C)C

Computed Properties

  • Exact Mass: 100.08900
  • Monoisotopic Mass: 100.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 57.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 0.8489 (estimate)
  • Melting Point: 22.55°C (estimate)
  • Boiling Point: 152.63°C (estimate)
  • Flash Point: 25.5°C
  • Refractive Index: 1.4289 (estimate)
  • PSA: 20.23000
  • LogP: 1.18930
  • Vapor Pressure: Not available

4-methylpent-1-en-3-ol Security Information

4-methylpent-1-en-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-216041-0.1g
4-methylpent-1-en-3-ol
 4798-45-2 95%
0.1g
 $54.0 2023-09-16
Enamine
EN300-216041-0.25g
4-methylpent-1-en-3-ol
 4798-45-2 95%
0.25g
 $77.0 2023-09-16
Enamine
EN300-216041-0.5g
4-methylpent-1-en-3-ol
 4798-45-2 95%
0.5g
 $140.0 2023-09-16
Enamine
EN300-216041-1.0g
4-methylpent-1-en-3-ol
 4798-45-2 95%
1g
 $0.0 2023-06-08
Enamine
EN300-216041-2.5g
4-methylpent-1-en-3-ol
 4798-45-2 95%
2.5g
 $418.0 2023-09-16
Enamine
EN300-216041-5.0g
4-methylpent-1-en-3-ol
 4798-45-2 95%
5.0g
 $618.0 2023-02-22
Enamine
EN300-216041-10.0g
4-methylpent-1-en-3-ol
 4798-45-2 95%
10.0g
 $917.0 2023-02-22
Enamine
EN300-216041-0.05g
4-methylpent-1-en-3-ol
 4798-45-2 95%
0.05g
 $35.0 2023-09-16
Enamine
EN300-216041-1g
4-methylpent-1-en-3-ol
 4798-45-2 95%
1g
 $212.0 2023-09-16
Enamine
EN300-216041-5g
4-methylpent-1-en-3-ol
 4798-45-2 95%
5g
 $618.0 2023-09-16

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